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Compound of Interest

Compound Name: Isomannide

Cat. No.: B3422123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isomannide, a dianhydrohexitol derived from the dehydration of D-mannitol, is a rigid, chiral

bicyclic diol. Its unique stereochemistry and structural properties make it a valuable building

block in various fields, particularly in polymer chemistry and pharmaceutical development. This

technical guide provides an in-depth overview of the commercial availability of Isomannide,

detailed experimental protocols for its application in the synthesis of polymers and enzyme

inhibitors, and its use as a chiral auxiliary.

Commercial Availability of Isomannide
Isomannide is readily available from a range of chemical suppliers, catering to both research

and bulk quantity needs. The quality and specifications can vary between suppliers, and it is

crucial to select a grade appropriate for the intended application. Key suppliers and their

product specifications are summarized in the tables below.

Table 1: Major Commercial Suppliers of Isomannide
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Supplier
Product
Name/Num
ber

Purity
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

TCI America
Isomannide /

I0406

>98.0% (GC)

[1]
641-74-7[1] C₆H₁₀O₄[1] 146.14[1]

Sigma-

Aldrich

1,4:3,6-

Dianhydro-D-

mannitol /

329266

95%[2] 641-74-7 C₆H₁₀O₄ 146.14

MedChemEx

press

Isomannide /

HY-W013827
99.93% 641-74-7 C₆H₁₀O₄ 146.14

Synthose

Isomannide,

Min. 98% /

IM620

Min. 98% (¹H-

NMR)
641-74-7 C₆H₁₀O₄ 146.14

Apollo

Scientific

Isomannide /

BI7962
98% 641-74-7 C₆H₁₀O₄ 146.14

ChemicalBoo

k
Isomannide

Varies by

supplier (e.g.,

99%)

641-74-7 C₆H₁₀O₄ 146.14

Table 2: Physical and Chemical Properties of
Isomannide
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Property Value Reference

Appearance
White to light yellow powder or

crystals

Melting Point 80-88 °C

Boiling Point 150 °C at 12 mmHg

Specific Rotation [α]D +85.0° to +95.0° (c=3, H₂O)

Solubility

Soluble in water. Slightly

soluble in Chloroform,

Methanol.

Storage Temperature

Room temperature,

recommended in a cool and

dark place (<15°C). Some

suppliers recommend 0 to 8

°C.

Experimental Protocols and Applications
Isomannide's rigid structure and chirality are leveraged in several applications within drug

development and material science.

Synthesis of Isomannide-Based Polymers for
Biomedical Applications
Isomannide is a valuable monomer for producing bio-based polymers with desirable properties

such as high thermal stability and optical transparency. These polymers have potential

applications in biomedical devices and drug delivery systems.

A crucial step in creating certain polymers is the synthesis of diamine monomers from

Isomannide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3422123?utm_src=pdf-body
https://www.benchchem.com/product/b3422123?utm_src=pdf-body
https://www.benchchem.com/product/b3422123?utm_src=pdf-body
https://www.benchchem.com/product/b3422123?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isomannide

Mesylation
(Methanesulfonyl chloride,

Pyridine)

SN2 Reaction
(Sodium Azide,

DMF)

Reduction
(e.g., H₂, Pd/C)

Isomannide Diamine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isomannide Diamine

Poly(amic acid) Synthesis
(0°C to RT, 24h)

Dianhydride (e.g., ODPA) Aprotic Solvent (e.g., DMAc)

Poly(amic acid) Solution

Chemical Imidization
(Acetic Anhydride, Pyridine)

Precipitation
(Methanol)

Polyimide Product

Synthesis

Biological Assay

Isomannide Reaction

Oxazolone Derivative

Purification Isomannide Derivative

Compound TreatmentHCV Replicon Cells Luciferase Assay EC₅₀ Determination
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Isomannide Derivative

Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422123#commercial-availability-and-suppliers-of-
isomannide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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